Cas no 113283-38-8 (Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, 3,5-dimethyl-, (2-exo,3-endo)- (9CI))

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, 3,5-dimethyl-, (2-exo,3-endo)- (9CI)
• CAS No: 113283-38-8
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 130119
• Update Time: 2024-01-24

Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, 3,5-dimethyl-, (2-exo,3-endo)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, 3,5-dimethyl-, (2-exo,3-endo)- (9CI)
• Bicyclo[2.2.1]hept-5-ene-2-carbonyl chloride, 3,5-dimethyl-, (2-exo,3-endo)- (9CI)

• Inchi： 1S/C10H13ClO/c1-5-3-7-4-8(5)6(2)9(7)10(11)12/h3,6-9H,4H2,1-2H3/t6-,7+,8+,9+/m0/s1
• InChI Key： WURYHQRGECMJST-JQCXWYLXSA-N
• SMILES： C(Cl)([C@@H]1[C@@H](C)[C@]2([H])C[C@@]1([H])C=C2C)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 184.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 227.7±29.0 °C(Predicted)
• PSA: 52.54